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Compound of Interest

Compound Name: UBP141

Cat. No.: B11933712 Get Quote

Proper disposal of UBP141 is critical for ensuring laboratory safety and environmental

protection. As a potent laboratory chemical, UBP141 must be managed as hazardous waste

from the moment it is designated for disposal. Adherence to institutional and regulatory

guidelines is mandatory to mitigate risks to personnel and the environment.

This guide provides comprehensive, step-by-step procedures for the safe handling and

disposal of UBP141, intended for researchers, scientists, and drug development professionals.

The following protocols are based on established safety data for similar compounds and

general best practices for hazardous chemical waste management.

Properties of UBP141
A summary of the key chemical and physical properties of UBP141 is provided below. This

information is essential for its correct handling and storage.
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Property Value

Molecular Formula C₂₁H₁₈N₂O₅

Molecular Weight 378.38 g/mol

CAS Number 344768-30-5

Appearance Solid

Solubility Soluble in DMSO[1]

Storage
0°C (short-term), -20°C (long-term),

desiccated[1]

Purity >98% by HPLC[1]

Hazard Assessment and Safety Precautions
While a specific Safety Data Sheet (SDS) for UBP141 is not readily available, related chemical

compounds are classified as toxic if swallowed and may cause organ damage through

prolonged or repeated exposure.[2] Therefore, UBP141 should be handled as a hazardous

substance.

Personal Protective Equipment (PPE): Before handling UBP141 waste, all personnel must

wear appropriate PPE to minimize exposure.[3] This includes:

Safety goggles

Chemical-resistant gloves (inspect before use)

Lab coat or apron

Work should be conducted within a chemical fume hood to avoid inhalation of any dust or

aerosols.[2]

Step-by-Step Disposal Protocol for UBP141
The disposal of UBP141 must follow a structured process to ensure safety and compliance.

Under no circumstances should UBP141 or its containers be disposed of via standard trash or
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sewer systems.[3][4]

Step 1: Waste Classification and Segregation

Classify: Treat all UBP141, including unused pure compound, contaminated materials (e.g.,

pipette tips, wipes), and solutions, as hazardous chemical waste.[4]

Segregate: Do not mix UBP141 waste with other waste streams unless explicitly permitted

by your institution's Environmental Health and Safety (EHS) department. Store it separately

from incompatible materials like strong oxidizing agents, acids, and bases.[3][5]

Step 2: Waste Collection and Containment

Solid Waste: Collect solid UBP141 waste and contaminated materials (e.g., gloves, weighing

paper) in a designated, leak-proof container lined with a clear plastic bag.[6] The container

must be compatible with the chemical and have a secure, tight-fitting lid.[5]

Liquid Waste: If UBP141 has been dissolved in a solvent (e.g., DMSO), collect the solution in

a separate, clearly marked, and compatible liquid waste container. Do not overfill containers;

leave at least one inch of headroom to allow for expansion.[5]

Step 3: Labeling of Waste Containers Proper labeling is crucial for safety and regulatory

compliance.

Immediately label the waste container with a "Hazardous Waste" tag provided by your

institution's EHS department.

The label must clearly indicate the contents, including "UBP141" and any solvents used. List

all chemical components and their approximate concentrations.

Include the date when waste was first added to the container.[7]

Step 4: Storage in a Satellite Accumulation Area (SAA)

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA) at or near the point of generation.[5][7]

The SAA must be a secure location, away from heat sources or high-traffic areas.[3]
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Ensure the container is kept closed at all times except when adding waste.[4][7]

Step 5: Arranging for Disposal

Contact your institution's EHS department to schedule a pickup for the hazardous waste

container.[7]

Follow all institutional procedures for waste pickup requests. Do not attempt to transport the

waste off-site yourself. Disposal must be handled by an approved and certified waste

disposal vendor.[2]

Step 6: Decontamination and Empty Container Disposal

"RCRA Empty" Containers: A container that held UBP141 is considered "RCRA empty" once

all contents have been removed by normal methods (e.g., pouring, scraping) and no more

than one inch of residue remains.

Triple Rinsing: To dispose of an empty container as non-hazardous trash, it must be triple-

rinsed with a suitable solvent (like DMSO, followed by water or another appropriate solvent).

[4]

Rinsate Collection: The rinsate from this process is considered hazardous waste and must

be collected in a designated liquid hazardous waste container.[6]

Final Disposal: After triple-rinsing, deface or remove all original labels from the container.[4]

[6] The clean, dried container can then typically be disposed of in the regular laboratory glass

or solid waste stream, as per institutional policy.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of UBP141.
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Caption: Workflow for the safe disposal of UBP141 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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